Cas no 50615-16-2 (2-methyl-6,7-dihydro-1-benzofuran-4(5H)-one dihydrate)

2-methyl-6,7-dihydro-1-benzofuran-4(5H)-one dihydrate Properties

Names and Identifiers

• 2-Methyl-6,7-dihydrobenzofuran-4(5H)-one
• 2-methyl-6,7-dihydro-5H-1-benzofuran-4-one
• 6,7-DIHYDRO-2-METHYL-4(5H) BENZOFURANONE
• 2-Methyl-4,5,6,7-tetrahydro-1-benzofuran-4-one
• 2-methyl-4,5,6,7-tetrahydrobenzofuran-4-one
• 2-methyl-6,7-dihydro-1-benzofuran-4(5H)-one
• 2-methyl-6,7-dihydro-1-benzofuran-4(5H)-one(SALTDATA: 1.5H2O)
• 2-Methyl-6,7-dihydro-5H-benzofuran-4-on
• 2-Methyl-6,7-dihydro-5H-benzofuran-4-one
• +Expand

• MDL： MFCD08059772
• InChIKey： DFYYBHIUTDAALI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O2/c1-6-5-7-8(10)3-2-4-9(7)11-6/h5H,2-4H2,1H3
• SMILES： CC1=CC2=C(CCCC2=O)O1

Computed Properties

• Exact Mass: 150.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 150.068079557g/mol
• Heavy Atom Count: 11
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• LogP: 2.10700
• PSA: 30.21000
• Boiling Point: 256.7±19.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 27 °C
• Density: 1.1±0.1 g/cm3

2-methyl-6,7-dihydro-1-benzofuran-4(5H)-one dihydrate Security Information

• WGK Germany：3
• Safety Term：S26-S36/37/39-S45
• Safety Instruction： S26; S36/37/39; S45
• Risk Phrases：R31; R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3263 8/PG 3
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 31-34
• Signal Word：warning
• FLUKA BRAND F CODES：1-34-10-13

2-methyl-6,7-dihydro-1-benzofuran-4(5H)-one dihydrate Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%